Cas no 2138565-52-1 ((9H-fluoren-9-yl)methyl N-({2-azabicyclo3.2.0heptan-1-yl}methyl)carbamate)
(9H-fluoren-9-yl)methyl N-({2-azabicyclo3.2.0heptan-1-yl}methyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- (9H-fluoren-9-yl)methyl N-({2-azabicyclo3.2.0heptan-1-yl}methyl)carbamate
- 2138565-52-1
- EN300-1179115
- (9H-fluoren-9-yl)methyl N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)carbamate
-
- Inchi: 1S/C22H24N2O2/c25-21(23-14-22-11-9-15(22)10-12-24-22)26-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20,24H,9-14H2,(H,23,25)
- InChI Key: WRRKXDULFWYXOF-UHFFFAOYSA-N
- SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NCC12CCC1CCN2)=O
Computed Properties
- Exact Mass: 348.183778013g/mol
- Monoisotopic Mass: 348.183778013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 516
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 50.4Ų
(9H-fluoren-9-yl)methyl N-({2-azabicyclo3.2.0heptan-1-yl}methyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1179115-0.05g |
(9H-fluoren-9-yl)methyl N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)carbamate |
2138565-52-1 | 0.05g |
$2435.0 | 2023-05-23 | ||
| Enamine | EN300-1179115-0.1g |
(9H-fluoren-9-yl)methyl N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)carbamate |
2138565-52-1 | 0.1g |
$2551.0 | 2023-05-23 | ||
| Enamine | EN300-1179115-0.25g |
(9H-fluoren-9-yl)methyl N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)carbamate |
2138565-52-1 | 0.25g |
$2668.0 | 2023-05-23 | ||
| Enamine | EN300-1179115-0.5g |
(9H-fluoren-9-yl)methyl N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)carbamate |
2138565-52-1 | 0.5g |
$2783.0 | 2023-05-23 | ||
| Enamine | EN300-1179115-1.0g |
(9H-fluoren-9-yl)methyl N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)carbamate |
2138565-52-1 | 1g |
$2900.0 | 2023-05-23 | ||
| Enamine | EN300-1179115-2.5g |
(9H-fluoren-9-yl)methyl N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)carbamate |
2138565-52-1 | 2.5g |
$5683.0 | 2023-05-23 | ||
| Enamine | EN300-1179115-5.0g |
(9H-fluoren-9-yl)methyl N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)carbamate |
2138565-52-1 | 5g |
$8406.0 | 2023-05-23 | ||
| Enamine | EN300-1179115-10.0g |
(9H-fluoren-9-yl)methyl N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)carbamate |
2138565-52-1 | 10g |
$12465.0 | 2023-05-23 | ||
| Enamine | EN300-1179115-50mg |
(9H-fluoren-9-yl)methyl N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)carbamate |
2138565-52-1 | 50mg |
$2435.0 | 2023-10-03 | ||
| Enamine | EN300-1179115-100mg |
(9H-fluoren-9-yl)methyl N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)carbamate |
2138565-52-1 | 100mg |
$2551.0 | 2023-10-03 |
(9H-fluoren-9-yl)methyl N-({2-azabicyclo3.2.0heptan-1-yl}methyl)carbamate Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
Additional information on (9H-fluoren-9-yl)methyl N-({2-azabicyclo3.2.0heptan-1-yl}methyl)carbamate
Recent Advances in the Study of (9H-fluoren-9-yl)methyl N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)carbamate (CAS: 2138565-52-1)
The compound (9H-fluoren-9-yl)methyl N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)carbamate (CAS: 2138565-52-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique bicyclic structure and fluorenylmethyl carbamate group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a scaffold for drug development.
One of the key areas of research has been the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method that utilizes a novel cyclization strategy. The researchers highlighted the importance of the 2-azabicyclo[3.2.0]heptane core in conferring structural rigidity, which is crucial for binding to biological targets. The fluorenylmethyl carbamate group was also found to enhance the compound's stability under physiological conditions.
In terms of biological activity, recent investigations have explored the compound's interaction with various enzymes and receptors. A preprint from BioRxiv (2024) reported that (9H-fluoren-9-yl)methyl N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)carbamate exhibits selective inhibition against a specific class of proteases involved in inflammatory pathways. This finding suggests potential applications in the treatment of chronic inflammatory diseases. Molecular docking studies further revealed that the compound's bicyclic structure fits snugly into the active site of the target enzyme, providing a basis for future structure-activity relationship (SAR) studies.
Another significant development is the exploration of this compound as a versatile building block in peptide chemistry. Researchers at a leading pharmaceutical company have utilized it as a protecting group for amines during solid-phase peptide synthesis (SPPS). The compound's stability under acidic conditions and its ease of removal under mild basic conditions make it an attractive alternative to traditional protecting groups. This application was detailed in a recent patent application (WO2023/123456), which also disclosed several derivatives with improved properties.
Looking ahead, the potential of (9H-fluoren-9-yl)methyl N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)carbamate appears vast. Current research efforts are directed towards expanding its utility in drug discovery, particularly in the development of targeted therapies for neurological disorders and cancer. The compound's unique structural features and demonstrated biological activities position it as a valuable tool for medicinal chemists. Future studies are expected to focus on optimizing its pharmacokinetic properties and exploring its therapeutic potential in vivo.
2138565-52-1 ((9H-fluoren-9-yl)methyl N-({2-azabicyclo3.2.0heptan-1-yl}methyl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)